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Introduction

Cesium tin iodide (CsSnls) has emerged as a promising lead-free perovskite material for
various applications, including thermoelectric devices. Its notable thermoelectric properties,
such as a high Seebeck coefficient and low thermal conductivity, make it a compelling
candidate for waste heat recovery and solid-state cooling.[1][2] However, the material's
instability, particularly the propensity of tin (Sn2*) to oxidize to Sn*+, presents a significant
challenge for practical applications.[3] These application notes provide a comprehensive
overview of the thermoelectric properties of CsSnls, detailed protocols for its synthesis and
characterization, and insights into the factors influencing its performance.

Thermoelectric Properties of Cesium Tin lodide

The thermoelectric performance of a material is evaluated by its dimensionless figure of merit,
ZT, defined as ZT = (S20T)/k, where S is the Seebeck coefficient, o is the electrical conductivity,
T is the absolute temperature, and K is the thermal conductivity. A higher ZT value indicates a
more efficient thermoelectric material. The following tables summarize the reported
thermoelectric properties of CsSnls under various conditions.
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Table 1: Thermoelectric Properties of CsSnls Thin Films
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Table 2: Thermoelectric Properties of Bulk CsSnls
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(MWicm-K?)
y (Wim-K)
CsSnlz + 3
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CsSnlz + 3
_ 420 0.055 [10]
wt.% TiS3
Undoped
300 0.6 - 0.65 [10]
CsSnls

Experimental Protocols

l. Synthesis of Cesium Tin lodide
A. Solution-Based Synthesis of CsSnls Thin Films

This protocol describes a method for synthesizing air-stable CsSnls films from cesium iodide

(Csl) and tin(Il) chloride (SnCl2) solutions.[11]

Materials:

e Cesium lodide (Csl) powder (99.99%)

Deionized water

Ultrapure ethanol

Ultrasonic bath

Tin(ll) Chloride (SnClz) powder (99.99%)

Fluorine-doped Tin Oxide (FTO) coated glass substrates
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e Magnetic stirrer

e Hotplate

e UV-Ozone cleaner

Protocol:

e Substrate Cleaning:

1. Clean FTO substrates by sonicating in distilled water with liquid soap for 10 minutes.

2. Rinse and sonicate in distilled water for 10 minutes.

3. Sonicate in ultrapure acetone for 10 minutes.

4. Sonicate in isopropanol for 10 minutes.

5. Dry the substrates and clean them using a UV-Ozone cleaner for 30 minutes.[12]

e Precursor Solution Preparation:

1. Prepare a ~40% by weight Csl solution by dissolving Csl powder in deionized water.

2. Prepare a ~30% by weight SnCl2 solution by dissolving SnClz powder in ethyl alcohol.[13]

e Film Deposition:

1. Add the SnClz solution dropwise to the Csl solution while stirring at 900 rpm on a magnetic
stirrer to form a homogeneous CsSnls solution.[12][13]

2. Heat the cleaned FTO substrates on a hotplate to a temperature between 60°C and
130°C.

3. Apply the resulting CsSnls solution onto the heated substrates without spin coating.[11]
[12]

4. Control the evaporation rate of the solvent to facilitate the formation of crystalline thin
films.[12]
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B. Vacuum Thermal Evaporation of CsSnls Thin Films

This protocol outlines the fabrication of CsSnis thin films via single-source thermal evaporation.
[14]

Materials:

Pre-synthesized CsSnls powder (via ball-milling of Csl and Snlz in a nitrogen atmosphere)

Alumina thermal crucible

Vacuum deposition chamber

Substrates (e.g., glass, silicon)

Protocol:

Load the pre-synthesized CsSnls powder into an alumina crucible inside a vacuum chamber.
o Evacuate the chamber to a pressure of approximately 7 x 10-° mbar.

+ Rapidly heat the source to 500°C to initiate evaporation.

» Deposit the material onto the substrates.

» Stop the deposition process once all the source material has evaporated.

e The as-deposited film may have a 2D Cs2Snla structure. Anneal the film at 150°C for 25
minutes to convert it to the desired black 3-phase of CsSnlis (B- CsSnls).[14]

Il. Characterization of Thermoelectric Properties

A. Electrical Conductivity Measurement (Four-Probe Method)

The four-probe method is a standard technique to accurately measure the electrical resistivity
(and thus conductivity) of thin films by eliminating the influence of contact resistance.[15]

Apparatus:
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e Four-point probe head with equally spaced, co-linear probes

e A constant current source

e A high-impedance voltmeter

Protocol:

Place the four-point probe head in contact with the surface of the CsSnls thin film.

Apply a constant DC current (I) through the two outer probes.

Measure the voltage drop (V) between the two inner probes.

Calculate the sheet resistance (Rs) using the formula: Rs = (1t/In(2)) * (V/1) = 4.532 * (V).

The electrical conductivity (o) can be calculated if the film thickness (t) is known: c =1/ (Rs *

t).
B. Seebeck Coefficient Measurement

The Seebeck coefficient is determined by measuring the voltage generated across the material
when a temperature gradient is applied.

Apparatus:

Two micro-heaters

Two thermocouples

A high-impedance voltmeter

Sample holder
Protocol:

e Mount the CsSnls thin film sample on the sample holder, ensuring good thermal contact with
the two micro-heaters.
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e Place a thermocouple at each end of the sample to measure the temperature (T_hot and
T_cold).

o Connect the voltmeter to two points on the sample to measure the generated thermoelectric
voltage (AV).

o Activate one micro-heater to create a small temperature difference (AT = T_hot - T_cold)
across the sample.

e Record the steady-state AV and AT.
e The Seebeck coefficient (S) is calculated as S = -AV / AT. The negative sign is a convention.
C. Thermal Conductivity Measurement (3-Omega Method)

The 3-omega (3w) method is a widely used technique for measuring the thermal conductivity of
thin films.

Apparatus:

o A metal heater/thermometer patterned on the film surface
e An AC current source

e Alock-in amplifier

Protocol:

o Pattern a narrow metal line (e.g., gold) on the surface of the CsSnls film to act as both a
heater and a thermometer.

e Pass an AC current with angular frequency w through the metal line. This generates a
thermal wave at a frequency of 2w.

e The temperature oscillation in the heater line, which is dependent on the thermal conductivity
of the underlying film, causes a small voltage oscillation at the third harmonic (3w).

e Measure the 3w voltage component using a lock-in amplifier.
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e The thermal conductivity of the film can be extracted by analyzing the relationship between
the 3w voltage and the frequency of the applied current.

D. Figure of Merit (ZT) Measurement (Harman Method)

The Harman method provides a direct measurement of the thermoelectric figure of merit, ZT.[1]
[16]

Apparatus:

e Current source

e Voltmeter

o Sample holder in a vacuum chamber
Protocol:

e Mount the CsSnls sample in a four-probe configuration within a vacuum chamber to minimize
heat loss.

o Apply a DC current (1) to the sample.
o Measure the instantaneous voltage drop (V_R), which is purely resistive.

o Continue to apply the current until a steady-state temperature gradient is established due to
the Peltier effect.

o Measure the steady-state voltage (V_total), which includes both the resistive and the
Seebeck voltage components.

e The ZT value is then calculated directly from the ratio of the thermoelectric voltage to the
resistive voltage: ZT = (V_total - V_R) / V_R.[16]

Visualizations
Experimental Workflows
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Load CsSnlI3 Powder Evacuate Chamber Heat Source to 500°C Deposit on Substrate Anneal at 150°C B-B CsSnI3 Thin Film

Solution-Based Synthesis

Prepare Cs| and SnCI2 Solutions Mix Solutions with Stirring Deposit on Heated FTO Substrate Solvent Evaporation CsSnI3 Thin Film ’

Click to download full resolution via product page

Caption: Workflow for CsSnls thin film synthesis.
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Caption: Characterization workflow for thermoelectric properties.
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Caption: Impact of oxidation on CsSnls properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

